Cas no 76945-40-9 (1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic Acid)

1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic Acid structure
76945-40-9 structure
Product Name:1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic Acid
CAS No:76945-40-9
MF:C7H9NO3
MW:155.151262044907
CID:548657
PubChem ID:549281
Update Time:2025-04-19

1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 1-acetyl-2,5-dihydro-
    • 1H-Pyrrole-2-carboxylicacid, 1-acetyl-2,5-dihydro-, (?à)-
    • 1-acetyl-2,5-dihydropyrrole-2-carboxylic acid
    • 1H-Pyrrole-2-carboxylic acid, 1-acetyl-2,5-dihydro- (9CI)
    • 1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylicacid
    • EN300-6771279
    • DTXSID00338471
    • 76945-40-9
    • VBHKUSGNBBQVID-UHFFFAOYSA-N
    • SCHEMBL247111
    • 1H-Pyrrole-2-carboxylic acid,1-acetyl-2,5-dihydro-(9ci)
    • 1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid
    • N-Acetyl-3,4-dehydroproline
    • 1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic acid #
    • 1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic Acid
    • Inchi: 1S/C7H9NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h2-3,6H,4H2,1H3,(H,10,11)
    • InChI Key: VBHKUSGNBBQVID-UHFFFAOYSA-N
    • SMILES: OC(C1C=CCN1C(C)=O)=O

Computed Properties

  • Exact Mass: 155.05827
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61

1-Acetyl-2,5-dihydro-1H-pyrrole-2-carboxylic Acid Pricemore >>

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Enamine
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